Cas no 186191-36-6 (Benzonitrile,2-ethoxy-4-(1H-imidazol-1-yl)-)

• Product Name: Benzonitrile,2-ethoxy-4-(1H-imidazol-1-yl)-
• CAS No: 186191-36-6
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 114760
• PubChem ID: 21846073
• Update Time: 2025-04-18

Benzonitrile,2-ethoxy-4-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-ethoxy-4-(1H-imidazol-1-yl)-
• Benzonitrile, 2-ethoxy-4-(1H-imidazol-1-yl)- (9CI)
• 2-ethoxy-4-imidazol-1-ylbenzonitrile
• 2-Ethoxy-4-(1H-imidazol-1-yl)benzonitrile
• SCHEMBL7311898
• DTXSID701256542
• Benzonitrile, 2-ethoxy-4-(1H-imidazol-1-yl)-
• 186191-36-6

• Inchi： 1S/C12H11N3O/c1-2-16-12-7-11(4-3-10(12)8-13)15-6-5-14-9-15/h3-7,9H,2H2,1H3
• InChI Key： UZPYAYPVFMJEMB-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C#N)=CC=C(C=1)N1C=NC=C1

Computed Properties

• Exact Mass: 213.09033
• Monoisotopic Mass: 213.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 50.84